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4-(2,4-dichlorophenoxy)-N-{2-oxo-2-[2-(3-phenyl-2-propenylidene)hydrazino]ethyl}butanamide 4-(2,4-dichlorophenoxy)-N-{2-oxo-2-[2-(3-phenyl-2-propenylidene)hydrazino]ethyl}butanamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0882263
InChI: InChI=1S/C21H21Cl2N3O3/c22-17-10-11-19(18(23)14-17)29-13-5-9-20(27)24-15-21(28)26-25-12-4-8-16-6-2-1-3-7-16/h1-4,6-8,10-12,14H,5,9,13,15H2,(H,24,27)(H,26,28)/b8-4+,25-12+
SMILES: C1=CC=C(C=C1)C=CC=NNC(=O)CNC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl
Molecular Formula: C21H21Cl2N3O3
Molecular Weight: 434.3 g/mol

4-(2,4-dichlorophenoxy)-N-{2-oxo-2-[2-(3-phenyl-2-propenylidene)hydrazino]ethyl}butanamide

CAS No.:

Cat. No.: VC0882263

Molecular Formula: C21H21Cl2N3O3

Molecular Weight: 434.3 g/mol

* For research use only. Not for human or veterinary use.

4-(2,4-dichlorophenoxy)-N-{2-oxo-2-[2-(3-phenyl-2-propenylidene)hydrazino]ethyl}butanamide -

Specification

Molecular Formula C21H21Cl2N3O3
Molecular Weight 434.3 g/mol
IUPAC Name 4-(2,4-dichlorophenoxy)-N-[2-oxo-2-[(2E)-2-[(E)-3-phenylprop-2-enylidene]hydrazinyl]ethyl]butanamide
Standard InChI InChI=1S/C21H21Cl2N3O3/c22-17-10-11-19(18(23)14-17)29-13-5-9-20(27)24-15-21(28)26-25-12-4-8-16-6-2-1-3-7-16/h1-4,6-8,10-12,14H,5,9,13,15H2,(H,24,27)(H,26,28)/b8-4+,25-12+
Standard InChI Key DGTAYEXPCHZZQK-ODMLQEESSA-N
Isomeric SMILES C1=CC=C(C=C1)/C=C/C=N/NC(=O)CNC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl
SMILES C1=CC=C(C=C1)C=CC=NNC(=O)CNC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl
Canonical SMILES C1=CC=C(C=C1)C=CC=NNC(=O)CNC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl

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